N-(4-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
Description
N-(4-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as CTAP, is a selective antagonist of the mu-opioid receptor. It has been extensively studied for its potential use in pain management and addiction treatment.
Scientific Research Applications
Pharmacological Properties and Clinical Use of Related Compounds
Compounds with methoxybenzyl and thiophenyl groups have been explored for their pharmacological properties and clinical applications. For instance, metoclopramide, a compound with a methoxy group and benzamide structure, demonstrates significant pharmacological activities, including antiemetic effects and gastrointestinal motility regulation (Pinder et al., 2012). Its utility in enhancing the absorption of other drugs and mitigating vomiting induced by various causes highlights the potential of structurally related compounds in clinical settings.
Emerging Psychoactive Substances
Research on N-substituted benzamides and acetamides indicates the evolving landscape of psychoactive substances, with some compounds offering insights into novel therapeutic applications or risks associated with misuse (Sharma et al., 2018). Understanding the chemistry and pharmacology of these substances can inform the development of new pharmacological agents with optimized safety and efficacy profiles.
Advanced Materials and Environmental Applications
Compounds incorporating methoxy and thiophenyl groups find applications in advanced materials science, including the development of liquid crystal technologies and environmental remediation efforts. For example, methylene-linked liquid crystal dimers exhibit unique transitional properties valuable for display technologies and sensors (Henderson & Imrie, 2011). Additionally, research into adsorbents containing cyclodextrins suggests potential for removing pollutants from water, demonstrating the environmental relevance of these chemical structures (Crini & Morcellet, 2002).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-21-15-8-6-14(7-9-15)13-19-17(20)18(10-2-3-11-18)16-5-4-12-22-16/h4-9,12H,2-3,10-11,13H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDFFGLRZRILFJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2(CCCC2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoate](/img/structure/B2462592.png)
![(3Z)-1-benzyl-3-{[(2-ethoxyphenyl)amino]methylidene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide](/img/structure/B2462601.png)
![7-(3,4-dimethylphenyl)-3-ethyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine](/img/structure/B2462606.png)
![2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide](/img/structure/B2462609.png)
![N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1H-1,2,4-triazole-3-carboxamide](/img/structure/B2462610.png)
![4-Amino-N-[3-(diethylamino)propyl]-1-isopropyl-1H-pyrazole-5-carboxamide](/img/structure/B2462612.png)
![6,7-dimethoxy-2-[(4-methylbenzyl)sulfanyl]-3-octyl-4(3H)-quinazolinimine](/img/structure/B2462613.png)
